N~2~-(3,4-difluorophenyl)-N~2~-(methylsulfonyl)-N~1~-3-pyridinylglycinamide

• IUPAC Name: 2-(3,4-difluoro-N-methylsulfonylanilino)-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C14H13F2N3O3S/c1-23(21,22)19(11-4-5-12(15)13(16)7-11)9-14(20)18-10-3-2-6-17-8-10/h2-8H,9H2,1H3,(H,18,20)
• InChI Key: IPCVVAHXBRLQMI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)NC1=CN=CC=C1)C2=CC(=C(C=C2)F)F
• Molecular Formula: C14H13F2N3O3S
• Molecular Weight: 341.34 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules often involves multi-step reactions, employing various reagents to introduce or modify specific functional groups. For example, the reagent 2-(trifluoromethylsulfonyloxy)pyridine (TFOP) has been prepared for ketone synthesis from carboxylic acids and aromatic hydrocarbons, which could be analogous to reactions involved in the synthesis of N2-(3,4-Difluorophenyl)-N2-(Methylsulfonyl)-N1-3-Pyridinylglycinamide by facilitating acylation procedures (Keumi et al., 1988).

Molecular Structure Analysis

The molecular structure of chemical compounds is pivotal in determining their reactivity and interaction with other molecules. For instance, studies on closely related compounds have elucidated how molecular conformations and hydrogen bonding can influence the compound's properties and reactions, providing insights that could be applicable to understanding the structural dynamics of N2-(3,4-Difluorophenyl)-N2-(Methylsulfonyl)-N1-3-Pyridinylglycinamide (Sagar et al., 2017).

Chemical Reactions and Properties

Chemical reactions involving N2-(3,4-Difluorophenyl)-N2-(Methylsulfonyl)-N1-3-Pyridinylglycinamide would likely showcase its reactivity towards different reagents and conditions. For example, the synthesis of new compounds containing sulfonyl, iminosulfonyl, sulfamide, or phosphonyl groups by cycloaddition reactions of trifluoropropene derivatives to azomethine ylide demonstrates the type of chemical versatility and reactivity that compounds like N2-(3,4-Difluorophenyl)-N2-(Methylsulfonyl)-N1-3-Pyridinylglycinamide might exhibit (Markitanov et al., 2016).

Physical Properties Analysis

The physical properties of a compound, such as melting point, boiling point, solubility, and stability, are crucial for understanding its behavior in different environments and applications. For compounds like N2-(3,4-Difluorophenyl)-N2-(Methylsulfonyl)-N1-3-Pyridinylglycinamide, studies on related ionic liquids and their mixtures provide insights into how molecular structure affects properties like ionic conductivity, viscosity, and thermal stability, which are relevant for applications in electrochemistry and material science (Huang et al., 2019).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it is intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. Proper handling and disposal procedures should be followed to ensure safety.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of initial studies. If it shows promise in a particular application, further studies might be conducted to optimize its properties and evaluate its performance.